Cas no 2092472-39-2 (methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate)

• Product Name: methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate
• CAS No: 2092472-39-2
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4637088
• PubChem ID: 131390068
• Update Time: 2025-10-28

methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-fluoro-4-hydroxy-, methyl ester
• methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate

• Inchi： 1S/C10H8FNO3/c1-15-10(14)8-4-5-7(12-8)3-2-6(11)9(5)13/h2-4,12-13H,1H3
• InChI Key： BPPCQHCZCJTMLX-UHFFFAOYSA-N
• SMILES： N1C2=C(C(O)=C(F)C=C2)C=C1C(OC)=O

Additional information on methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate

Methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate (CAS No. 2092472-39-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate (CAS No. 2092472-39-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of bioactive molecules. The compound belongs to the indole family, a heterocyclic structure known for its broad spectrum of biological activities and pharmaceutical relevance.

The structural motif of methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate features a fluorine atom at the 5-position and a hydroxyl group at the 4-position of the indole ring, coupled with a carboxylate ester group at the 2-position. This specific arrangement of functional groups makes it a valuable precursor in the development of novel therapeutic agents. The presence of the fluorine atom, in particular, is noteworthy as fluorinated compounds often exhibit enhanced metabolic stability, bioavailability, and binding affinity towards biological targets.

In recent years, there has been a surge in research focusing on indole derivatives due to their demonstrated efficacy in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The compound methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate has emerged as a critical building block in these endeavors. Its ability to serve as a precursor for more complex molecules has been leveraged in the synthesis of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways.

One of the most compelling aspects of methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate is its role in the development of kinase inhibitors, which are pivotal in cancer therapy. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By modifying the indole core with fluorine and hydroxyl substituents, researchers have been able to design molecules that selectively inhibit aberrant kinase activity. The carboxylate ester group further allows for facile derivatization, enabling chemists to fine-tune properties such as solubility and pharmacokinetics.

The incorporation of fluorine into pharmaceutical compounds is not without precedent; it has been widely recognized for its ability to modulate drug properties. In the case of methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate, the fluorine atom at the 5-position enhances lipophilicity while maintaining metabolic stability, making it an attractive scaffold for drug design. This balance is critical for achieving optimal pharmacological activity without compromising safety profiles.

Recent studies have highlighted the potential of methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate as a precursor for indole-based scaffolds that exhibit potent anti-inflammatory properties. Inflammation is a hallmark of numerous chronic diseases, including rheumatoid arthritis and Crohn's disease. Researchers have synthesized derivatives of this compound that target inflammatory cytokines and enzymes, demonstrating significant promise in preclinical models. The hydroxyl group at the 4-position provides a handle for further functionalization, allowing for the creation of molecules with tailored biological activities.

The versatility of methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate extends beyond its applications in oncology and anti-inflammatory therapy. It has also been explored as a key intermediate in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and neuroinflammation, both of which can be mitigated by indole derivatives. The structural features of this compound make it an ideal candidate for generating molecules that can cross the blood-brain barrier and exert protective effects on neuronal cells.

In addition to its therapeutic applications, methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate has found utility in synthetic chemistry as a versatile building block. Its reactivity allows for diverse transformations, including nucleophilic aromatic substitution, Suzuki-Miyaura coupling, and palladium-catalyzed cross-coupling reactions. These reactions enable chemists to construct complex indole derivatives with precise control over stereochemistry and functionality.

The synthesis of methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences starting from readily available precursors such as tryptophan or indole derivatives. Advances in synthetic methodologies have led to more efficient protocols, including catalytic processes that minimize waste and improve scalability.

The growing interest in sustainable chemistry has also influenced the synthesis of methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate. Researchers are increasingly adopting green chemistry principles to develop processes that are environmentally benign. This includes using biocatalysts, solvent-free reactions, and energy-efficient methods to reduce the ecological footprint of pharmaceutical manufacturing.

In conclusion, methyl 5-fluoro-4-hydroxy-1H-indole-2-carboxylate (CAS No. 2092472-39-2) represents a significant advancement in pharmaceutical chemistry as an intermediate for synthesizing bioactive molecules with diverse therapeutic applications. Its structural features enable targeted interventions in areas such as oncology, neurology, and anti-inflammation through modulating key biological pathways. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.